2-Thiomethyl-4'-thiomorpholinomethyl benzophenone

Specification

• CAS No.: 898782-55-3
• Molecular Formula: C19H21NOS2
• Molecular Weight: 343.5 g/mol
• IUPAC Name: (2-methylsulfanylphenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone
• Standard InChI: InChI=1S/C19H21NOS2/c1-22-18-5-3-2-4-17(18)19(21)16-8-6-15(7-9-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3
• Standard InChI Key: DUSPMESRLGWMFN-UHFFFAOYSA-N
• SMILES: CSC1=CC=CC=C1C(=O)C2=CC=C(C=C2)CN3CCSCC3
• Canonical SMILES: CSC1=CC=CC=C1C(=O)C2=CC=C(C=C2)CN3CCSCC3

Introduction

Property	Value
CAS Number	898782-55-3
Molecular Formula	C19H21NOS2
Molecular Weight	343.5 g/mol
IUPAC Name	[4-(thiomorpholin-4-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone

The presence of the benzophenone core structure provides a stable scaffold for the compound, while the sulfur-containing substituents impart distinctive chemical characteristics that influence its reactivity and potential biological activities.

Comparison with Related Compounds

Property	2-Thiomethyl-4'-thiomorpholinomethyl benzophenone	4'-(3-Pyrrolinomethyl)-2-thiomethylbenzophenone
CAS Number	898782-55-3	898763-95-6
Molecular Formula	C19H21NOS2	C19H19NOS
Molecular Weight	343.5 g/mol	309.4 g/mol
Key Feature	Contains thiomorpholino group (with sulfur)	Contains pyrrolino group (without sulfur)

This structural difference, particularly the replacement of the thiomorpholino group with a pyrrolino group, results in distinct chemical properties and potentially different biological activities. The additional sulfur atom in the thiomorpholino group of 2-Thiomethyl-4'-thiomorpholinomethyl benzophenone may enhance its antimicrobial properties compared to its pyrrolino counterpart, although comparative studies would be needed to confirm this hypothesis.

The structural comparison highlights the importance of specific functional groups in determining the properties and applications of these benzophenone derivatives. It also suggests potential directions for structure-activity relationship studies to optimize desired properties.

Future Research Directions

Further research is needed to fully elucidate the biological mechanisms and therapeutic potential of 2-Thiomethyl-4'-thiomorpholinomethyl benzophenone. Several key areas for future investigation include:

• Detailed studies on its antimicrobial activity, including determination of minimum inhibitory concentrations against various pathogens and investigation of mechanisms of action.

• Exploration of structure-activity relationships through the synthesis and testing of structural analogs with modifications to the thiomethyl and thiomorpholinomethyl groups.

• Investigation of potential interactions with biological targets, possibly employing computational methods such as molecular docking to predict binding modes with relevant proteins.

• Assessment of toxicological profiles to determine safety considerations for potential therapeutic applications.

• Evaluation of photochemical properties and potential applications in materials science, particularly as photoinitiators or in light-responsive materials.

• Development of optimized synthesis protocols to enable larger-scale production and further modification of the compound.

These research directions would contribute to a more comprehensive understanding of 2-Thiomethyl-4'-thiomorpholinomethyl benzophenone and potentially uncover novel applications in medicine and materials science.